Cas no 1261580-31-7 (3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde)

3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde is a specialized organic compound featuring a bromo-substituted phenyl ring with a difluoromethyl group at the 3-position and a propionaldehyde side chain. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of fluorinated bioactive molecules. The presence of both bromine and difluoromethyl groups enhances its reactivity in cross-coupling reactions and provides opportunities for further functionalization. Its aldehyde moiety allows for versatile transformations, including condensation and reduction reactions. The compound’s well-defined purity and stability under controlled conditions ensure reliable performance in synthetic applications, making it suitable for research and industrial-scale processes requiring precise fluorinated building blocks.

3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde structure

1261580-31-7 structure

Product Name:3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde

CAS No:1261580-31-7

MF:C₁₀H₉BrF₂O

MW:263.078669309616

CID:4985155

Update Time:2025-05-27

3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde
- Inchi： 1S/C10H9BrF2O/c11-9-4-3-7(2-1-5-14)6-8(9)10(12)13/h3-6,10H,1-2H2
- InChI Key： WJFNAOYHBDRQSL-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1C(F)F)CCC=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 187
XLogP3: 2.9
Topological Polar Surface Area: 17.1

3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013006082-250mg	3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde	1261580-31-7	97%	250mg	$494.40	2023-09-03
Alichem	A013006082-500mg	3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde	1261580-31-7	97%	500mg	$798.70	2023-09-03
Alichem	A013006082-1g	3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde	1261580-31-7	97%	1g	$1549.60	2023-09-03

3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

Additional information on 3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde

Comprehensive Overview of 3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde (CAS No. 1261580-31-7)

3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde (CAS No. 1261580-31-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This brominated and difluoromethyl-substituted phenylpropionaldehyde derivative has garnered significant attention due to its unique structural properties and versatile applications. The presence of both bromo and difluoromethyl groups enhances its reactivity, making it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for fluorinated compounds like 3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde has surged, driven by their stability and bioactivity. Researchers are particularly interested in its role in developing new drug candidates and crop protection agents. The compound's ability to act as a building block for heterocyclic frameworks aligns with the growing trend of fragment-based drug design, a hot topic in medicinal chemistry.

The synthesis of CAS No. 1261580-31-7 involves multi-step organic reactions, including halogenation and aldehyde functionalization. Its high purity and consistent quality are critical for reproducibility in research, a concern frequently highlighted in academic forums and industry publications. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to verify its structural integrity.

From an environmental perspective, the compound's biodegradability and eco-friendly alternatives are increasingly discussed in green chemistry circles. Innovations in catalytic processes to reduce waste during its production are also gaining traction, addressing the broader push for sustainable chemical manufacturing.

For researchers exploring structure-activity relationships (SAR), 3-(4'-Bromo-3'-(difluoromethyl)phenyl)propionaldehyde offers a modular scaffold. Its electrophilic carbonyl group and aromatic bromine enable diverse derivatization, a feature often queried in chemical databases and patent filings. This adaptability makes it a staple in libraries for high-throughput screening.

In summary, CAS No. 1261580-31-7 exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to drug discovery, material science, and sustainable practices ensures continued interest, as reflected in search trends and scientific literature.